Cas no 1806879-08-2 (2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine
• CAS No: 1806879-08-2
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 4883217
• Update Time: 2025-06-12

2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine

• Inchi： 1S/C8H9F3N2/c1-4-2-5(8(10)11)13-6(3-12)7(4)9/h2,8H,3,12H2,1H3
• InChI Key： UIDIRIWSTINIQF-UHFFFAOYSA-N
• SMILES： FC1C(CN)=NC(C(F)F)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine (CAS No. 1806879-08-2)

2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine, identified by the chemical abstracts service number CAS No. 1806879-08-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of an aminomethyl group, a difluoromethyl substituent, a fluoro atom, and a methyl group, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and bioactivity modulation.

The synthesis and characterization of 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine have been subjects of considerable interest in recent years. The introduction of fluorine atoms into the pyridine ring is a common strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the difluoromethyl group is known to enhance lipophilicity and binding interactions with biological targets, making it a valuable moiety in the design of novel therapeutics. The presence of an aminomethyl group further extends the potential for further functionalization, allowing for the attachment of other pharmacophores or bioactive units through amide or urea linkages.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have suggested that the structural motifs present in 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated potential binding affinity with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases. Additionally, the compound's ability to modulate neurotransmitter receptor activity has been explored, suggesting its relevance in the development of central nervous system (CNS) therapeutics.

The pharmaceutical industry has been increasingly leveraging fluorinated pyridines in the development of small-molecule drugs due to their favorable pharmacokinetic properties and improved therapeutic efficacy. The fluoro atom in 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine contributes to metabolic stability by resisting hydrolysis and oxidation, which is crucial for extending the half-life of drugs in vivo. Furthermore, the electron-withdrawing nature of fluorine can influence electronic properties, thereby affecting reactivity and binding interactions. These attributes make this compound a promising candidate for further investigation in drug discovery programs.

In vitro studies have begun to unravel the pharmacological profile of 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine. Initial experiments have demonstrated moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. The aminomethyl group provides a handle for further derivatization, allowing researchers to fine-tune its biological activity through structure-activity relationship (SAR) studies. By introducing variations at different positions on the pyridine ring or replacing functional groups with analogs, scientists can optimize potency and selectivity for specific therapeutic applications.

The role of fluorinated compounds in modern medicine cannot be overstated. The incorporation of fluorine into drug molecules has led to several breakthrough therapies across various therapeutic areas. For example, fluoroquinolones are widely used antibiotics that owe their efficacy partly to fluorine substitution enhancing their antibacterial activity. Similarly, fluorinated corticosteroids exhibit improved bioavailability due to increased lipophilicity conferred by fluorine atoms. The compound under discussion here may follow a similar trajectory, offering novel treatments for unmet medical needs.

Future directions in the study of 2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine include exploring its role as an intermediate in multistep synthetic routes towards more complex drug candidates. The availability of this building block could streamline the development process for new therapeutics by providing a scaffold with pre-established bioactive motifs. Additionally, green chemistry principles could be applied to optimize synthetic methodologies, reducing environmental impact while maintaining high yields and purity standards.

The broader implications of this research extend beyond individual drug discovery efforts. By advancing our understanding of how structural modifications influence biological activity, scientists can develop more robust computational models for predicting drug-like properties. These models are essential for rapidly screening large libraries of compounds during early-stage drug development programs, thereby accelerating the time-to-market for new therapies.

In conclusion,2-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-4-methylpyridine (CAS No. 1806879-08-2) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for exploring new therapeutic modalities across multiple disease areas. As research continues to uncover its full spectrum of biological activities and synthetic utility,this compound is poised to contribute meaningfully to advancements in medicine.